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Compound of Interest

Compound Name: Aviglycine hydrochloride

Cat. No.: B1665844

Audience: Researchers, scientists, and drug development professionals.

Introduction

Aviglycine hydrochloride is a potent inhibitor of ethylene biosynthesis in plants.[1][2] It
functions by competitively inhibiting 1-aminocyclopropane-1-carboxylic acid (ACC) synthase, a
key enzyme in the ethylene production pathway.[3] This compound is widely utilized in
agricultural and plant biology research to delay fruit ripening, reduce fruit drop, and prolong the
shelf life of various fruits and flowers.[1][4][5][6] In addition to its role in plant science,
Aviglycine hydrochloride has also been shown to inhibit cystathionine 3-lyase and
cystathionine y-lyase.[1][7]

Proper preparation of a stable and accurate stock solution is the first critical step for successful
experimentation. These application notes provide a detailed protocol for the preparation,
storage, and handling of Aviglycine hydrochloride stock solutions.

Physicochemical and Solubility Data

A summary of the key quantitative data for Aviglycine hydrochloride is presented in Table 1.
This information is essential for accurate preparation of stock solutions and for understanding
the compound's properties.
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Property

Value

Molecular Formula

CesH13CIN203

Molecular Weight

196.63 g/mol [1][7]

Appearance

Off-white to light brown solid[1]

Solubility in Water

75 mg/mL (381.43 mM); may require sonication.
[1][8] Soluble up to 100 mM.

Solubility in PBS (pH 7.2)

Approximately 10 mg/mL[7]

Storage of Solid

-20°C, sealed from moisture.[1][7]

Stock Solution Storage

-20°C for up to 1 month; -80°C for up to 6
months.[1] It is recommended to aliquot to avoid

repeated freeze-thaw cycles.[1]

pKa (at 20°C)

2.84, 8.81, 9.95[9][10]

Experimental Protocol: Preparation of a 100 mM
Aviglycine Hydrochloride Aqueous Stock Solution

This protocol describes the preparation of a 100 mM aqueous stock solution of Aviglycine

hydrochloride. This concentration is suitable for subsequent dilution to a wide range of

working concentrations for various experimental needs.

3.1. Materials

Analytical balance

Aviglycine hydrochloride (purity >95%)

Sterile, deionized, or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Weighing paper or boat
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e Spatula

o Vortex mixer

e Sonicator (optional)

 Sterile syringe filters (0.22 pum)

o Sterile syringes

 Sterile microcentrifuge tubes or cryovials for aliquoting
3.2. Procedure

o Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the
mass of Aviglycine hydrochloride needed using the following formula: Mass (g) =
Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.1 mol/L x 0.01 L x
196.63 g/mol = 0.19663 g Therefore, you will need approximately 196.6 mg of Aviglycine
hydrochloride.

» Weigh the compound: Tare a clean, dry weighing boat on the analytical balance. Carefully
weigh out the calculated amount of Aviglycine hydrochloride powder.

 Dissolution: Transfer the weighed powder into a sterile conical tube. Add a portion of the
sterile water (e.g., 8 mL) to the tube.

e Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. If
the compound does not dissolve readily, sonication for a few minutes can aid in dissolution.

[1]8]

o Adjust to final volume: Once the solid is fully dissolved, add sterile water to bring the final
volume to 10 mL. Invert the tube several times to ensure the solution is homogeneous.

 Sterilization: To ensure the sterility of the stock solution, filter it through a 0.22 um sterile
syringe filter into a new sterile tube.[1] This step is particularly important for cell culture or
other sensitive biological applications.
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» Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in
sterile microcentrifuge tubes or cryovials. This practice minimizes contamination and
degradation from repeated freeze-thaw cycles.[1] Label the aliquots clearly with the
compound name, concentration, and date of preparation. Store the aliquots at -20°C for
short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

3.3. Safety Precautions

o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and
safety glasses, when handling the solid compound and its solutions.

o Handle the powder in a well-ventilated area or a fume hood to avoid inhalation.
o Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[11][12][13]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the Aviglycine
hydrochloride stock solution.

3 4
Weigh Aviglycine HCI Vortex / Sonicate Adjust to Final Volume Filter Sterilize (0.22 pm)

Click to download full resolution via product page
Caption: Workflow for preparing Aviglycine hydrochloride stock solution.

Signaling Pathway Inhibition

Aviglycine hydrochloride's primary mechanism of action is the inhibition of ethylene
biosynthesis. The simplified pathway below illustrates the point of inhibition.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/aviglycine-hydrochloride.html
https://www.medchemexpress.com/aviglycine-hydrochloride.html
https://philagro.co.za/wp-content/uploads/2023/09/SA_ReTain-SP_SDS_V1.pdf
https://www.peptide.com/custdocs/MSDS%20AHG004%20H-Gly-OBzl%20HCl.pdf
https://datasheets.scbt.com/sc-233859.pdf
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body-img
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/product/b1665844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

S-adenosyI-L-methionine (SAM)
1-aminocyclopropane-1- q
w carboxylic acid (ACC) = Etbviene
Aviglycine hydrochloride

Click to download full resolution via product page

Caption: Inhibition of ACC synthase by Aviglycine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1665844#how-to-prepare-aviglycine-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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